Cas no 101493-91-8 (1-Docosanone, 1-(2,5-dimethylphenyl)-)

1-Docosanone, 1-(2,5-dimethylphenyl)- structure
101493-91-8 structure
Product Name:1-Docosanone, 1-(2,5-dimethylphenyl)-
CAS No:101493-91-8
MF:C30H52O
MW:428.733289718628
CID:1129317
Update Time:2024-07-27

1-Docosanone, 1-(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Docosanone, 1-(2,5-dimethylphenyl)-
    • Inchi: 1S/C30H52O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-30(31)29-26-27(2)24-25-28(29)3/h24-26H,4-23H2,1-3H3
    • InChI Key: VSRFRDBJTGQFMF-UHFFFAOYSA-N
    • SMILES: C(C1=CC(C)=CC=C1C)(=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 428.40206

Experimental Properties

  • Density: 0.886±0.06 g/cm3(Predicted)
  • Boiling Point: 526.1±19.0 °C(Predicted)
  • PSA: 17.07
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